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Compound of Interest

Compound Name: Enteromycin

Cat. No.: B14764351

Essential Safety and Handling Guide for
Enteromycin

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Enteromycin. Adherence to these procedures is vital
for ensuring personal safety and minimizing environmental contamination.

Hazard Identification and Chemical Properties

Enteromycin is an amino-acid derivative reported in Streptomyces.[1] While a specific Safety
Data Sheet (SDS) for Enteromycin is not readily available, its classification as a potential
cytotoxic agent necessitates handling with stringent safety precautions. The following table
summarizes its known chemical properties.

Property Value Source

Molecular Formula C6H8N205 PubChem[1]
Molecular Weight 188.14 g/mol PubChem[1]
Appearance Solid (assumed) General chemical data

Personal Protective Equipment (PPE)
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The use of appropriate PPE is the primary control measure to prevent exposure.[2][3] A risk
assessment should be conducted to determine the specific PPE required for the planned
procedures.[4]
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Double Nitrile Gloves

Wear two pairs of powder-free,
chemical-resistant nitrile
gloves.[5][6] The outer glove
should be removed
immediately after handling the
compound, and the inner glove
upon leaving the work area.[3]
[5] Change gloves every 30-60
minutes or immediately if

contaminated or torn.[3][6]

Body

Disposable, Low-Permeability

Gown

A solid-front gown with long
sleeves and tight-fitting knit
cuffs is required.[5][6][7][8]
This prevents contamination of

personal clothing.

Eyes/Face

Safety Goggles and Face
Shield

Use safety goggles to protect
against splashes. A full face
shield should be worn when
there is a significant risk of
splashing, such as during

reconstitution or spill cleanup.

[2]

Respiratory

N95 Respirator

Required when handling
powdered Enteromycin to
prevent inhalation of aerosols.
[9] All handling of the powder
must be done in a certified
chemical fume hood or

biological safety cabinet.[5]
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Shoes must fully cover the
Feet Closed-toe, Chemical- feet.[5] Shoe covers may be
ee
Resistant Shoes necessary for large-scale work

or in the event of a spill.[5]

Handling Procedures

All handling of Enteromycin, particularly in powdered form, must occur within a designated
containment area, such as a chemical fume hood or a Class Il Biological Safety Cabinet (BSC),

to minimize exposure.[5]
Preparation and Weighing:

» Prepare the Work Surface: Cover the work surface with a disposable, plastic-backed

absorbent pad.[7]
e Don PPE: Put on all required PPE as outlined in the table above.
e Weighing:
o Tare a lidded container on a balance.
o Transfer the container to the fume hood or BSC.
o Carefully add the powdered Enteromycin to the container and securely close the lid.[5]
o Return the closed container to the balance to record the weight.[5]
Reconstitution:

e Venting: If reconstituting from a vial, use a venting device with a 0.22-micron hydrophobic

filter to equalize pressure and prevent spraying.[8]

o Solvent Addition: Slowly add the desired solvent to the vial, allowing it to run down the side

of the container to minimize aerosol generation.
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o Cleaning: Wipe the exterior of the container with an appropriate cleaning solution (e.g., 70%
alcohol) before removing it from the containment area.[8]

Spill Management
In the event of a spill, immediate action is necessary to contain and clean the affected area.[4]
o Evacuate and Secure: Alert others in the area and restrict access.

e Don PPE: If not already wearing it, don the appropriate PPE, including double gloves, a
gown, eye/face protection, and a respirator.

o Containment: Cover the spill with absorbent pads from a chemotherapy spill kit.
e Cleaning:

o Carefully clean the area, working from the outer edges of the spill inward.

o Wash the affected area with soap and water.[8]

o Disposal: All materials used for cleanup must be disposed of as hazardous waste.[8]

Disposal Plan

Improper disposal of antibiotics can lead to environmental contamination and the development
of antibiotic-resistant bacteria.[5][10] All waste contaminated with Enteromycin is considered
hazardous and must be disposed of according to institutional and regulatory guidelines.[4][8]
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Waste Type

Disposal Procedure

Solid Waste

All contaminated solid waste (e.g., gloves,
gowns, absorbent pads, vials) must be placed in
a clearly labeled, puncture-resistant hazardous
waste container.[8] These containers are often
color-coded, with black bins designated for

hazardous materials.[11]

Liquid Waste

Unused stock solutions of Enteromycin are
considered hazardous chemical waste and
should be collected in an approved, sealed
container for chemical waste disposal.[10] Do
not pour liquid waste down the drain.[10][12]

Sharps

Needles, syringes, and other contaminated
sharps must be disposed of intact in a
designated sharps container to prevent aerosol

generation and injury.[8] Do not recap needles.

[8]

All waste containers must be sealed and disposed of through your institution's hazardous

waste management program.[11]

Diagrams
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Caption: Workflow for the safe handling of Enteromycin.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b14764351?utm_src=pdf-body-img
https://www.benchchem.com/product/b14764351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14764351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Evacuate & Secure Area

'

Don Spill Response PPE

:

Contain Spill with
Absorbent Pads

:

Clean Area (Outer to Inner)

'

Dispose of all Contaminated
Materials as Hazardous Waste

Click to download full resolution via product page

Caption: Immediate steps for responding to an Enteromycin spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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